R-4066

• CAS: 66194-36-3
• Molecular Formula: C32H37NO
• Molecular Weight: 451.6 g/mol
• InChI: InChI=1S/C32H37NO/c1-2-30(34)32(27-14-5-3-6-15-27,28-16-7-4-8-17-28)22-25-33-23-20-31(21-24-33)19-11-13-26-12-9-10-18-29(26)31/h3-10,12,14-18H,2,11,13,19-25H2,1H3
• InChIKey: ZVFXEHSJPKPKDW-UHFFFAOYSA-N

R-4066 Structural and Pharmacological Overview

R-4066 (Spirodone, CAS 66194-36-3) is a synthetic opioid analgesic derivative of norpipanone, characterized by the replacement of the metabolically labile dimethylamino moiety with a tricyclic piperidinospiro heterocycle [1]. Developed by Janssen Pharmaceutica, R-4066 exhibits a chemical formula of C32H37NO and a molecular weight of 451.654 g·mol⁻¹ [2]. The compound has been evaluated exclusively in preclinical animal models and has not been researched in humans [1].

Research Context Preclinical opioid pharmacology (animal models only; not researched in humans)

Structural Class Piperidinospiro derivative of norpipanone

Study Fit Opioid receptor activation, analgesic endpoint screening, and SAR investigations

• [1] Frincke JM, Henderson GL. Synthesis and analgesic activity of some long-acting piperidinospiro derivatives of methadone. J Med Chem. 1978;21(5):474-476. PMID: 660594 View Source
• [2] R-4066. PubChem Compound Summary. National Center for Biotechnology Information. Accessed 2026. View Source

R-4066 Potency and Duration Differentiation

While R-4066 is structurally related to methadone and norpipanone, its piperidinospiro modification confers a quantifiably altered pharmacological signature that precludes simple substitution with in-class analogs. The compound demonstrates a 212-fold increase in analgesic potency over methadone in animal models, coupled with a distinct 3-hour duration of action that contrasts sharply with both the longer-acting methadone (8 hours) and extended-duration LAAM (48-72 hours) [1]. Additionally, the reduced and acetylated derivative of R-4066 exhibits a further differentiated profile with 106× methadone potency and a markedly prolonged 20.5-hour analgesic duration, highlighting the functional consequences of specific structural modifications within this chemical series [2]. These non-linear potency-duration relationships underscore why researchers cannot assume functional equivalence among methadone-derived opioids and must evaluate R-4066 on its own specific pharmacological merits.

Reported potency differentiation may preclude direct functional equivalence with methadone.

Duration-of-action profile differs from both shorter and longer-duration opioid analogs.

Derivative-specific SAR outcomes may alter potency-duration relationships beyond class expectations.

• [1] Frincke JM, Henderson GL. Synthesis and analgesic activity of some long-acting piperidinospiro derivatives of methadone. J Med Chem. 1978;21(5):474-476. PMID: 660594 View Source
• [2] U.S. Patent 3,125,580. Spiropiperidine Derivatives. Janssen Pharmaceutica. Filed 1962, Granted 1964. View Source

R-4066 Comparative Evidence

Analgesic Potency vs. Methadone

R-4066 demonstrates a 212-fold increase in analgesic potency relative to methadone in standardized animal pain models [1]. This quantification represents a fundamental differentiation parameter for researchers selecting opioid tools where potency thresholds are critical experimental variables. The effective oral dosage of 0.07 mg/kg for R-4066 stands in marked contrast to methadone's substantially higher dosage requirements [2].

Analgesic Potency

Head-to-head

212× more potent than methadone; 0.07 mg/kg oral

Supports dose-range finding and potency differentiation review

Reported in animal pain models; species unspecified

Evidence Dimension	Analgesic Potency (Relative Potency Ratio)
Target Compound Data	212× more potent than methadone; Effective oral dosage: 0.07 mg/kg
Comparator Or Baseline	Methadone (Baseline potency reference; Effective oral dosage significantly higher)
Quantified Difference	212-fold increase in potency; >99.5% reduction in required dosage for equipotent analgesia
Conditions	Preclinical animal pain models (analgesic testing in rodents; species unspecified in primary source)

Why This Matters

This magnitude of potency differential (212×) enables researchers to achieve effective opioid receptor activation at substantially lower compound concentrations, minimizing potential off-target effects and conserving valuable research material in experimental workflows.

• [1] Frincke JM, Henderson GL. Synthesis and analgesic activity of some long-acting piperidinospiro derivatives of methadone. J Med Chem. 1978;21(5):474-476. PMID: 660594 View Source
• [2] R-4066. Wikipedia: The Free Encyclopedia. Wikimedia Foundation. Accessed 2026. View Source

Duration of Action vs. Methadone and LAAM

R-4066 exhibits a 3-hour duration of analgesia in animal models, which is shorter than methadone's 8-hour duration and dramatically shorter than LAAM's 48-72 hour profile [1][2]. This intermediate duration of action positions R-4066 as a distinct research tool for investigating opioid effects that require neither the prolonged receptor occupancy of ultra-long-acting agents nor the abbreviated time course of short-duration compounds.

Duration of Action

Cross-study

3 h (vs 8 h methadone, 48-72 h LAAM)

Intermediate profile suitable for acute peak/washout studies

Single-dose oral; animal analgesic testing

Evidence Dimension	Analgesic Duration
Target Compound Data	3 hours
Comparator Or Baseline	Methadone: 8 hours [1]; LAAM (levo-alpha-acetylmethadol): 48-72 hours [2]
Quantified Difference	R-4066 duration is 37.5% of methadone duration; R-4066 duration is 4.2-6.3% of LAAM duration
Conditions	Preclinical animal analgesic testing; single-dose oral administration

Why This Matters

The 3-hour duration profile enables researchers to study opioid-mediated effects with sufficient temporal resolution to observe both peak and washout phases within a typical experimental session, while avoiding the extended receptor engagement that complicates interpretation in ultra-long-acting compounds.

• [1] Frincke JM, Henderson GL. Synthesis and analgesic activity of some long-acting piperidinospiro derivatives of methadone. J Med Chem. 1978;21(5):474-476. PMID: 660594 View Source
• [2] LAAM (Levo Alpha AcetylMethadol Hydrochloride): Another Treatment for Opiate Addiction. Office of Justice Programs. U.S. Department of Justice. View Source

Reduced and Acetylated Derivative: Potency and Duration

Chemical reduction and acetylation of the R-4066 ketone moiety produces a derivative with 106× the potency of methadone and an analgesic duration of 20.5 hours, compared to methadone's 8-hour duration [1][2]. This structurally modified R-4066 congener demonstrates that the piperidinospiro scaffold can be tuned to achieve both high potency and extended duration, providing researchers with a chemically accessible derivative for studying prolonged opioid receptor activation.

Derivative Profile

Head-to-head

106× methadone potency; 20.5 h duration

Demonstrates scaffold tunability for extended-duration tool compounds

Racemate after ketone reduction and acetylation

Evidence Dimension	Analgesic Potency and Duration (Modified Derivative)
Target Compound Data	R-4066 reduced/acetylated derivative: 106× methadone potency; 20.5-hour duration
Comparator Or Baseline	Methadone: 8-hour duration; R-4066 parent compound: 212× potency, 3-hour duration
Quantified Difference	106× potency increase vs. methadone; 2.56× duration increase vs. methadone (20.5 hours vs. 8 hours); 6.8× duration increase vs. parent R-4066 (20.5 hours vs. 3 hours)
Conditions	Preclinical animal analgesic testing; racemate following ketone reduction and acetylation

Why This Matters

This derivative profile demonstrates that the R-4066 piperidinospiro scaffold is amenable to structure-activity optimization for extended-duration applications, offering researchers a chemically defined starting point for developing sustained-release opioid tool compounds without resorting to complex formulation strategies.

• [1] Frincke JM, Henderson GL. Synthesis and analgesic activity of some long-acting piperidinospiro derivatives of methadone. J Med Chem. 1978;21(5):474-476. PMID: 660594 View Source
• [2] U.S. Patent 3,125,580. Spiropiperidine Derivatives. Janssen Pharmaceutica. Filed 1962, Granted 1964. View Source

Metabolic Stability via Piperidinospiro Modification

R-4066 incorporates a piperidinospiro heterocycle in place of the metabolically labile dimethylamino group present in methadone and norpipanone [1]. This structural substitution was specifically designed to address the metabolic vulnerability that limits the half-life of conventional methadone analogs. While direct quantitative metabolic stability data comparing R-4066 to methadone under identical conditions is not available in the primary literature, the structural rationale for this modification is well-documented as a strategy to reduce N-demethylation susceptibility [2].

Metabolic Stability

Class-level inference

Piperidinospiro replaces labile dimethylamino group

Structural basis for reduced N-demethylation susceptibility (class-level inference)

No direct quantitative metabolic half-life data available

Evidence Dimension	Metabolic Lability (Structural Basis)
Target Compound Data	Piperidinospiro group replacing dimethylamino moiety; tricyclic spiro heterocycle
Comparator Or Baseline	Methadone and norpipanone: Contain dimethylamino group susceptible to N-demethylation
Quantified Difference	Qualitative structural difference only; no direct quantitative metabolic half-life comparison data available
Conditions	Structural design principle; no head-to-head metabolic stability assay data identified

Why This Matters

The piperidinospiro modification represents a deliberate structural solution to the known metabolic instability of methadone-class compounds, providing researchers with an opioid scaffold that is mechanistically predicted to exhibit reduced first-pass metabolism and potentially more consistent pharmacokinetics—a relevant consideration for experimental designs requiring reliable compound exposure.

• [1] Frincke JM, Henderson GL. Synthesis and analgesic activity of some long-acting piperidinospiro derivatives of methadone. J Med Chem. 1978;21(5):474-476. PMID: 660594 View Source
• [2] R-4066 (Spirodone). DBpedia. Semantic Web Database. View Source

Oral Bioavailability and Dosage Benchmark

R-4066 demonstrates an effective oral dosage of 0.07 mg/kg in animal analgesic models [1]. While direct comparative oral bioavailability data against methadone in identical assays is not reported, this quantitative dosage benchmark provides researchers with a specific starting point for dose-ranging studies involving R-4066. In contrast, methadone's effective oral dosage in analogous models is substantially higher, consistent with the 212× potency differential [2].

Oral Dosage Benchmark

Supporting evidence

0.07 mg/kg (oral)

Provides starting dose reference for in vivo study design

Animal analgesic model; no direct comparative bioavailability data

Evidence Dimension	Effective Oral Dosage
Target Compound Data	0.07 mg/kg (oral)
Comparator Or Baseline	Methadone: Effective oral dosage significantly higher (specific value not reported in primary source); potency ratio implies approximately 15 mg/kg equipotent methadone dose
Quantified Difference	212-fold lower dosage requirement for R-4066 vs. methadone to achieve equipotent analgesia
Conditions	Preclinical animal analgesic testing; single oral administration

Why This Matters

The 0.07 mg/kg oral effective dosage serves as a validated starting point for researchers planning in vivo experiments with R-4066, enabling more efficient experimental design and reducing the compound consumption required for dose-optimization studies.

• [1] Frincke JM, Henderson GL. Synthesis and analgesic activity of some long-acting piperidinospiro derivatives of methadone. J Med Chem. 1978;21(5):474-476. PMID: 660594 View Source
• [2] R-4066. Wikipedia: The Free Encyclopedia. Wikimedia Foundation. Accessed 2026. View Source

R-4066 Research and Industrial Applications

Preclinical Analgesic Screening

R-4066 is suitable for preclinical analgesic screening programs requiring ultra-high-potency mu-opioid receptor agonists. With a 212× potency advantage over methadone and an effective oral dosage of 0.07 mg/kg [1], R-4066 enables researchers to achieve robust analgesic endpoints while minimizing total compound mass administered. This potency profile is particularly relevant for studies investigating opioid efficacy in pain models where dose-sparing is desired, or where the experimental system has limited tolerance for vehicle or excipient load.

Opioid Receptor Signaling Studies

The 3-hour duration of action exhibited by R-4066 in preclinical models [1] positions this compound as a valuable tool for studying opioid receptor signaling dynamics over intermediate time courses. Unlike ultra-long-acting agents such as LAAM (48-72 hours), R-4066's pharmacological effects resolve within a timeframe that permits observation of both peak activation and washout within a single experimental day. Conversely, its duration exceeds that of short-acting opioids, providing sufficient temporal window for measuring downstream signaling events and receptor desensitization kinetics.

SAR Studies: Piperidinospiro Scaffolds

R-4066 serves as a foundational scaffold for structure-activity relationship (SAR) investigations of piperidinospiro-containing opioid derivatives. The documented 212× potency of the parent compound and the 106× potency with 20.5-hour duration observed in the reduced/acetylated derivative [1] establish a clear baseline for evaluating the functional consequences of additional chemical modifications. Researchers engaged in medicinal chemistry optimization of methadone-derived opioids can leverage this established SAR data to guide synthetic efforts toward specific potency-duration profiles.

Metabolic Stability Assessment

The piperidinospiro substitution in R-4066 replaces the metabolically labile dimethylamino group found in methadone and norpipanone [1], making this compound a relevant comparator in studies designed to evaluate the impact of N-substituent modifications on opioid metabolic stability. While direct quantitative metabolic stability data for R-4066 is limited in the public domain, the structural rationale for this modification—reducing susceptibility to N-demethylation—provides a hypothesis-driven framework for researchers investigating structure-metabolism relationships in synthetic opioids.

Application

Selection Property

Validation Focus

Preclinical analgesic screening studies

Potency differentiation profile

Mu-opioid receptor activation and pain-model endpoints

Opioid receptor signaling dynamics

Duration-of-action profile

Receptor occupancy and desensitization time-course

Piperidinospiro SAR investigations

Scaffold modification baseline

Potency-duration outcome from derivative studies

Opioid metabolic stability research

N-substituent metabolic liability

Susceptibility to N-demethylation (structural hypothesis)

• [1] Frincke JM, Henderson GL. Synthesis and analgesic activity of some long-acting piperidinospiro derivatives of methadone. J Med Chem. 1978;21(5):474-476. PMID: 660594 View Source